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Compound of Interest

Compound Name: 1,2-Dichloropropane

Cat. No.: B7799083 Get Quote

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: 1,2-Dichloropropane is a hazardous substance with significant health and

environmental risks. It is classified as a probable human carcinogen and is highly flammable.[1]

[2] Its use as a solvent in organic synthesis has been largely discontinued in favor of safer

alternatives. These application notes are provided for informational purposes only and are

intended for use by trained professionals in well-equipped laboratories with appropriate safety

measures in place. Strict adherence to all safety protocols is mandatory when handling this

chemical.

Introduction to 1,2-Dichloropropane as a Solvent
1,2-Dichloropropane (propylene dichloride) is a colorless, volatile organic compound with a

chloroform-like odor.[2] Historically, it has been used as an industrial solvent for a variety of

materials, including oils, fats, waxes, and resins, as well as in paint strippers and as a soil

fumigant.[3][4] In organic synthesis, its utility stems from its ability to dissolve a range of

organic compounds and its relatively low boiling point, which can facilitate product isolation.

However, due to its toxicity, its application in modern organic synthesis is limited.[3]

Physicochemical Properties
Understanding the physical and chemical properties of 1,2-dichloropropane is crucial for its

safe handling and application in synthesis.
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Property Value Reference

CAS Number 78-87-5 [4]

Molecular Formula C₃H₆Cl₂

Molecular Weight 112.99 g/mol

Boiling Point 95-96 °C [5]

Melting Point -100 °C

Density 1.156 g/mL at 25 °C [5]

Solubility in Water 2.7 g/L at 20 °C [6]

Vapor Pressure 40 mmHg at 20 °C [6]

Flash Point 16 °C [6]

Explosive Limits in Air 3.4–14.5% [6]

Applications in Organic Synthesis
While its use is now infrequent, 1,2-dichloropropane has been employed as a solvent in

several classes of organic reactions, primarily due to its inertness under certain reaction

conditions and its solvating power.

Friedel-Crafts Reactions
Friedel-Crafts reactions, both alkylations and acylations, are fundamental for the formation of

carbon-carbon bonds with aromatic rings.[7] These reactions are typically carried out in the

presence of a Lewis acid catalyst. Chlorinated solvents are often used because they are inert

to the reaction conditions and can dissolve the reactants and the Lewis acid catalyst. While

1,2-dichloroethane has been more commonly studied, 1,2-dichloropropane can serve a

similar role.[8]

This protocol is a general representation and must be adapted and optimized for specific

substrates and scales. Extreme caution must be exercised.
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Objective: To synthesize 4-methylacetophenone via the Friedel-Crafts acylation of toluene

using 1,2-dichloropropane as a solvent.

Materials:

Anhydrous Aluminum chloride (AlCl₃)

Acetyl chloride

Toluene

Anhydrous 1,2-Dichloropropane

Hydrochloric acid (HCl), dilute

Sodium bicarbonate (NaHCO₃) solution, saturated

Anhydrous magnesium sulfate (MgSO₄)

Ice

Equipment:

Three-necked round-bottom flask

Dropping funnel

Reflux condenser with a drying tube

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Standard glassware for workup and purification

Procedure:
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Set up a dry three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a

reflux condenser protected by a calcium chloride drying tube.

In a fume hood, add anhydrous aluminum chloride to the flask.

Add anhydrous 1,2-dichloropropane to the flask to create a slurry.

Cool the flask in an ice bath.

Add acetyl chloride to the dropping funnel and add it dropwise to the stirred slurry over 30

minutes.

After the addition of acetyl chloride, add toluene dropwise from the dropping funnel over 30

minutes, maintaining the temperature below 10 °C.

Once the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 1-2 hours. Monitor the reaction progress by TLC.

Upon completion, carefully pour the reaction mixture over crushed ice and concentrated HCl

to decompose the aluminum chloride complex.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with 1,2-dichloropropane.

Combine the organic layers and wash sequentially with dilute HCl, water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by

rotary evaporation.

Purify the crude product by vacuum distillation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b7799083?utm_src=pdf-body
https://www.benchchem.com/product/b7799083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Workflow for a typical Friedel-Crafts acylation reaction.

Grignard Reactions
Grignard reagents are potent nucleophiles and strong bases, making them highly reactive with

protic solvents like water.[9] Therefore, Grignard reactions must be conducted under strictly

anhydrous conditions using aprotic solvents. While ethers like diethyl ether and tetrahydrofuran

are the standard solvents for Grignard reactions, chlorinated solvents are generally avoided

due to the potential for reaction with the highly reactive Grignard reagent. However, in specific

industrial processes, more robust solvents might be considered. The use of 1,2-
dichloropropane as a solvent for Grignard reactions is not common practice in a laboratory

setting due to potential side reactions and the availability of better-suited solvents.

Safety, Handling, and Disposal
The hazardous nature of 1,2-dichloropropane necessitates stringent safety protocols.

Hazard Summary
Flammability: Highly flammable liquid and vapor.[10]

Toxicity: Harmful if swallowed or inhaled.[10] Causes damage to the liver, kidneys, and

central nervous system.[2]

Carcinogenicity: Classified as a probable human carcinogen (Group B2) by the U.S. EPA.[2]

There is evidence of carcinogenicity in animal studies.[11]

Environmental Hazard: Persistent in soil and groundwater.[1] Toxic to aquatic life.
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Handling and Personal Protective Equipment (PPE)
Ventilation: Always handle 1,2-dichloropropane in a certified chemical fume hood.

Personal Protective Equipment:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Appropriate chemical-resistant gloves (e.g., Viton® or laminate). Nitrile

gloves may not offer sufficient protection for prolonged contact.

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

mandatory.

Safe Handling Practices:

Avoid inhalation of vapors and contact with skin and eyes.

Ground and bond containers when transferring the liquid to prevent static discharge.

Use spark-proof tools.

Keep away from heat, sparks, and open flames.

Do not work alone when handling this chemical.

Personal Protective Equipment (PPE) Engineering Controls Work Practices
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& Face Shield
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Caption: Key safety precautions for handling 1,2-dichloropropane.

Storage
Store in a tightly closed container in a cool, dry, well-ventilated, and flame-proof area.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

aluminum.[6]

Store separately from other chemicals.

Spill and Emergency Procedures
Minor Spills: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for hazardous waste disposal.

Major Spills: Evacuate the area immediately. Alert emergency personnel.

Fire: Use dry chemical, CO₂, or alcohol-resistant foam extinguishers. Water may be

ineffective.[12]

Waste Disposal
1,2-Dichloropropane and materials contaminated with it must be disposed of as hazardous

waste.[10]

Follow all local, state, and federal regulations for hazardous waste disposal.

The recommended disposal method is incineration under controlled conditions.

Never dispose of 1,2-dichloropropane down the drain or in regular trash.

Solvent Selection and Alternatives
Given the significant hazards associated with 1,2-dichloropropane, its use should be avoided

whenever possible. A thorough evaluation of greener and safer alternatives is a critical step in

modern chemical process development.

Comparative Solvent Properties
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Solvent Boiling Point (°C) Density (g/mL) Hazards

1,2-Dichloropropane 96 1.16
Carcinogen,

Flammable, Toxic

Dichloromethane 40 1.33
Probable Carcinogen,

Volatile

1,2-Dichloroethane 84 1.25
Carcinogen,

Flammable, Toxic

Toluene 111 0.87
Flammable,

Reproductive Toxin

Acetonitrile 82 0.79 Flammable, Toxic

2-

Methyltetrahydrofuran
80 0.86

Flammable, Peroxide

Former

Cyclopentyl methyl

ether
106 0.92

Flammable, Low

Peroxide Formation

Solvent Selection Workflow
The following workflow should be considered when selecting a solvent for a chemical reaction,

with a strong emphasis on avoiding highly hazardous substances.
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Caption: A hierarchical workflow for solvent selection in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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